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Compound of Interest

Compound Name: L-Tyrosine-d5

Cat. No.: B12414504

An In-Depth Technical Guide to L-Tyrosine-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Tyrosine-d5 is a deuterated form of the non-essential amino acid L-Tyrosine.[1][2] In this
isotopologue, five hydrogen atoms have been replaced by deuterium, a stable, non-radioactive
isotope of hydrogen. This isotopic labeling makes L-Tyrosine-d5 an invaluable tool in various
analytical and research applications, particularly in mass spectrometry and nuclear magnetic
resonance (NMR) spectroscopy.[3] Its chemical behavior is nearly identical to its natural
counterpart, allowing it to serve as an excellent internal standard for accurate quantification of
endogenous L-Tyrosine in complex biological matrices.[4] This guide provides a
comprehensive overview of the chemical properties, experimental protocols, and key
applications of L-Tyrosine-d5.

Chemical and Physical Properties

The incorporation of deuterium atoms results in a higher molecular weight for L-Tyrosine-d5
compared to the unlabeled L-Tyrosine, which is the basis for its utility in mass spectrometry-
based quantification.[5] While some physical properties may be slightly altered by deuteration,
the properties of L-Tyrosine provide a close approximation.

Table 1: Chemical and Physical Properties of L-Tyrosine-d5 and L-Tyrosine
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L-Tyrosine (for

Property L-Tyrosine-d5 .
comparison)
CAS Number 1226919-57-8 60-18-4
Molecular Formula CoHeDsNOs CoH11NOs
Molecular Weight 186.22 g/mol 181.19 g/mol
Purity >98% >99% (Biotechnology Grade)
Appearance White to off-white solid White crystalline powder

) ) Not specified; expected to be
Melting Point o ) >300 °C (decomposes)
similar to L-Tyrosine

Water: 0.45 g/L at 25 °C;
N ) Soluble in acidic and alkaline
Solubility Soluble in 10 mM DMSO ) ]
solutions; Insoluble in ethanol,

ether, and acetone.

Powder: -20°C for 3 years; 4°C
Storage Conditions for 2 years. In solvent: -80°C Room temperature

for 6 months.

Applications in Research and Drug Development

The primary application of L-Tyrosine-d5 is as an internal standard in quantitative analytical
methods. Its key uses include:

o Metabolomics: To accurately quantify the levels of L-Tyrosine in biological samples such as
plasma, urine, and tissue extracts. Stable isotope labeling is a powerful technique for tracing
metabolic pathways and quantifying metabolic flux.

o Pharmacokinetic Studies: To track the absorption, distribution, metabolism, and excretion
(ADME) of L-Tyrosine or drugs that are structurally related to it.

¢ Clinical Diagnostics: In the development of diagnostic assays for diseases associated with
altered amino acid metabolism.
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e Proteomics: In stable isotope labeling by amino acids in cell culture (SILAC) experiments,
although less common than labeled arginine or lysine.

Experimental Protocols

Quantitative Analysis of L-Tyrosine in Biological
Samples using LC-MS/MS with L-Tyrosine-d5 as an
Internal Standard

This protocol provides a general framework for the quantification of L-Tyrosine in a biological
matrix (e.g., plasma) using a liquid chromatography-tandem mass spectrometry (LC-MS/MS)
system.

1. Materials and Reagents:

e L-Tyrosine (analytical standard)

e L-Tyrosine-d5 (internal standard)
o Acetonitrile (LC-MS grade)

o Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

o Ultrapure water

» Biological matrix (e.g., human plasma)
e Microcentrifuge tubes

e Syringe filters (0.22 pm)

e LC-MS vials

2. Preparation of Standard and Internal Standard Stock Solutions:
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L-Tyrosine Stock Solution (1 mg/mL): Accurately weigh 10 mg of L-Tyrosine and dissolve it in
10 mL of a suitable solvent (e.g., 0.1 M HCI or a mixture of water and methanol with 0.1%
formic acid).

L-Tyrosine-d5 Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of L-
Tyrosine-d5 and dissolve it in 1 mL of the same solvent used for the L-Tyrosine stock
solution.

. Preparation of Calibration Standards and Quality Control Samples:

Prepare a series of calibration standards by spiking known concentrations of the L-Tyrosine
stock solution into the biological matrix. The concentration range should cover the expected
physiological levels of L-Tyrosine.

Prepare quality control (QC) samples at low, medium, and high concentrations in the same
manner.

. Sample Preparation:
Thaw frozen biological samples (e.g., plasma) on ice.

To a 100 pL aliquot of each calibration standard, QC sample, and study sample in a
microcentrifuge tube, add a fixed amount of the L-Tyrosine-d5 internal standard working
solution (e.g., 10 pL of a 10 pg/mL solution).

Vortex briefly to mix.

Protein Precipitation: Add a protein precipitating agent, such as 300 pL of ice-cold acetonitrile
or methanol.

Vortex vigorously for 1-2 minutes to ensure complete protein precipitation.
Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10-15 minutes at 4°C.
Carefully transfer the supernatant to a clean tube.

Filter the supernatant through a 0.22 pum syringe filter into an LC-MS vial.
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5. LC-MS/MS Analysis:

e Liquid Chromatography (LC) Conditions (Example):
o Column: A suitable reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 um).
o Mobile Phase A: 0.1% formic acid in water.
o Mobile Phase B: 0.1% formic acid in acetonitrile.

o Gradient: A suitable gradient to separate L-Tyrosine from other matrix components (e.g.,
5-95% B over several minutes).

o Flow Rate: 0.3-0.5 mL/min.
o Injection Volume: 5-10 pL.
e Mass Spectrometry (MS/MS) Conditions:
o lonization Mode: Positive Electrospray lonization (ESI+).
o Detection Mode: Multiple Reaction Monitoring (MRM).
o MRM Transitions:
» L-Tyrosine: Precursor ion (Q1) m/z 182.1 — Product ion (Q3) m/z 136.1.
» L-Tyrosine-d5: Precursor ion (Q1) m/z 187.1 — Product ion (Q3) m/z 141.1.

o Optimize other MS parameters such as collision energy and declustering potential for
maximum signal intensity.

6. Data Analysis:
 Integrate the peak areas for both L-Tyrosine and L-Tyrosine-d5.

o Calculate the peak area ratio (L-Tyrosine / L-Tyrosine-d5).
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e Construct a calibration curve by plotting the peak area ratio against the known
concentrations of the calibration standards.

» Determine the concentration of L-Tyrosine in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Click to download full resolution via product page

Caption: Workflow for quantitative analysis of L-Tyrosine using LC-MS/MS.

NMR Sample Preparation for Metabolomics Analysis

This protocol outlines the general steps for preparing a sample for NMR analysis where L-
Tyrosine-d5 may be used as a reference or for quantification.

1. Materials and Reagents:

» Lyophilized biological extract

o Deuterated solvent (e.g., D20, phosphate buffer in D20)

¢ NMR tubes (5 mm)

 Internal standard (e.g., DSS or TSP for chemical shift referencing)
e L-Tyrosine-d5 (if used for quantification)

2. Sample Reconstitution:

o Accurately weigh the lyophilized extract.
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» Reconstitute the extract in a precise volume of deuterated solvent (e.g., 600 pL) containing a
known concentration of an internal standard for chemical shift referencing. If using L-
Tyrosine-d5 for quantification, it should be added at this stage at a known concentration.

o Vortex the sample for 1-2 minutes to ensure complete dissolution.

o Centrifuge the sample to pellet any insoluble material.

3. Transfer to NMR Tube:

o Carefully transfer the supernatant to a 5 mm NMR tube.

o Ensure the sample height in the tube is sufficient for analysis (typically around 4-5 cm).

4. NMR Data Acquisition:

e Acquire NMR spectra (e.g., 1D *H NMR) on a high-field NMR spectrometer.

e The deuterium signal from the solvent will be used for field-frequency locking.

5. Data Analysis:

e Process the NMR spectra (e.g., Fourier transformation, phasing, baseline correction).

« |dentify and quantify metabolites based on their characteristic chemical shifts and peak
integrals relative to the internal standard. The distinct signals of L-Tyrosine-d5 can be used
for its quantification.

Reconstitute in
Deuterated Solvent

Sample Preparation NMR Analysis
+ L-Tyrosine-d5

Lyophilized Vortex Centrifuge Transfer to Data Acquisition Spectral Processin Metabolite Identification
Biological Extract 9 NMR Tube (e.g., 1D 1H NMR) P 9 & Quantification

Click to download full resolution via product page

Caption: General workflow for NMR-based metabolomics analysis.
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Conclusion

L-Tyrosine-d5 is a critical tool for researchers and scientists in the fields of metabolomics, drug
development, and clinical diagnostics. Its utility as an internal standard in LC-MS/MS and NMR-
based methods allows for the highly accurate and precise quantification of L-Tyrosine in
complex biological samples. The detailed protocols and workflows provided in this guide offer a
robust starting point for the successful implementation of L-Tyrosine-d5 in a variety of
research applications. As analytical technologies continue to advance, the role of stable
isotope-labeled compounds like L-Tyrosine-d5 will undoubtedly expand, enabling more
sophisticated and insightful investigations into biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Anovel stable isotope labelling assisted workflow for improved untargeted LC-HRMS
based metabolomics research - PMC [pmc.ncbi.nim.nih.gov]

e 2. immunomart.com [immunomart.com]

o 3. medchemexpress.com [medchemexpress.com]

e 4. iroatech.com [iroatech.com]

e 5. L-Tyrosine-d5 - MedChem Express [bioscience.co.uk]

 To cite this document: BenchChem. [What is L-Tyrosine-d5 and its chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414504#what-is-I-tyrosine-d5-and-its-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b12414504?utm_src=pdf-body
https://www.benchchem.com/product/b12414504?utm_src=pdf-body
https://www.benchchem.com/product/b12414504?utm_src=pdf-body
https://www.benchchem.com/product/b12414504?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4098048/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4098048/
https://immunomart.com/product/l-tyrosine-d5/
https://www.medchemexpress.com/l-tyrosine-d5.html
https://www.iroatech.com/blog/how-amino-acid-internal-standards-improve-data-reliability-in-mass-spectrometry/
https://www.bioscience.co.uk/product~1192011
https://www.benchchem.com/product/b12414504#what-is-l-tyrosine-d5-and-its-chemical-properties
https://www.benchchem.com/product/b12414504#what-is-l-tyrosine-d5-and-its-chemical-properties
https://www.benchchem.com/product/b12414504#what-is-l-tyrosine-d5-and-its-chemical-properties
https://www.benchchem.com/product/b12414504#what-is-l-tyrosine-d5-and-its-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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